Cas no 1235301-74-2 (N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}cyclopropanesulfonamide)

• Product Name: N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}cyclopropanesulfonamide
• CAS No: 1235301-74-2
• MF: C₁₆H₂₁FN₂O₃S
• MW: 340.412946462631
• CID: 6104033
• PubChem ID: 49686744
• Update Time: 2025-06-15

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}cyclopropanesulfonamide
• AKOS024490526
• N-{[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}cyclopropanesulfonamide
• VU0630018-1
• 1235301-74-2
• N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]cyclopropanesulfonamide
• N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)cyclopropanesulfonamide
• F5017-3794

• Inchi： 1S/C16H21FN2O3S/c17-15-4-2-1-3-14(15)16(20)19-9-7-12(8-10-19)11-18-23(21,22)13-5-6-13/h1-4,12-13,18H,5-11H2
• InChI Key： ZXNCBHXSOPZREX-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCC1CCN(C(C2C=CC=CC=2F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 340.12569187g/mol
• Monoisotopic Mass: 340.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}cyclopropanesulfonamide

Professional Introduction to N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}cyclopropanesulfonamide (CAS No. 1235301-74-2)

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}cyclopropanesulfonamide, a compound with the chemical identifier CAS No. 1235301-74-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 2-fluorobenzoyl moiety and a cyclopropanesulfonamide group contributes to its unique pharmacological profile, making it a subject of intense research interest.

The structural composition of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}cyclopropanesulfonamide is meticulously designed to interact with biological targets in a highly specific manner. The 2-fluorobenzoyl substituent is known for its ability to modulate enzyme activity and receptor binding, while the cyclopropanesulfonamide moiety introduces rigidity and lipophilicity, enhancing the molecule's ability to cross biological membranes. These features collectively contribute to its potential as a lead compound in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small molecules that can modulate neurological pathways. N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}cyclopropanesulfonamide has emerged as a promising candidate in this area due to its ability to interact with neurotransmitter receptors and ion channels. Studies have indicated that this compound may exhibit properties relevant to the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. The 2-fluorobenzoyl group, in particular, has been shown to enhance binding affinity to certain receptor subtypes, suggesting its potential as an allosteric modulator.

The synthesis of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}cyclopropanesulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyclopropanesulfonamide group necessitates specialized synthetic techniques to ensure regioselectivity and high yield. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it feasible to produce larger quantities of the compound for further investigation.

Evaluation of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}cyclopropanesulfonamide in preclinical studies has revealed several intriguing pharmacological properties. The compound demonstrates moderate solubility in both aqueous and organic solvents, which is advantageous for formulation development. Additionally, preliminary toxicity studies have shown that it exhibits low systemic toxicity at therapeutic doses, suggesting its potential for safe clinical use.

The impact of fluorine substitution on the pharmacokinetic profile of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}cyclopropanesulfonamide cannot be overstated. The presence of a fluorine atom at the 2-position of the benzoyl group enhances metabolic stability and binding affinity, prolonging the compound's half-life in vivo. This characteristic is particularly valuable for drugs that require prolonged therapeutic effects. Furthermore, fluorine substitution can influence electronic properties, affecting interactions with biological targets and potentially enhancing drug efficacy.

In conclusion, N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}cyclopropanesulfonamide (CAS No. 1235301-74-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the 2-fluorobenzoyl and cyclopropanesulfonamide moieties, contribute to its potential as a lead compound for the development of novel therapeutic agents. Ongoing research continues to explore its pharmacological properties and applications in treating various diseases, particularly those affecting the central nervous system.